Benzimidazole, 6-chloro-4-fluoro-2-(trifluoromethyl)-

• IUPAC Name: 6-chloro-4-fluoro-2-(trifluoromethyl)-1H-benzimidazole
• InChI: InChI=1S/C8H3ClF4N2/c9-3-1-4(10)6-5(2-3)14-7(15-6)8(11,12)13/h1-2H,(H,14,15)
• InChI Key: MOADYEPTPCKHNN-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C2=C1NC(=N2)C(F)(F)F)F)Cl
• Molecular Formula: C8H3ClF4N2
• DSSTOX Substance ID: DTXSID00237657
• Molecular Weight: 238.57 g/mol
• CAS RN: 89426-95-9

Description

Benzimidazole, 6-chloro-4-fluoro-2-(trifluoromethyl)- is a type of benzimidazole derivative. Benzimidazole derivatives are structural isosters of naturally occurring nucleotides, which allows them to interact easily with the biopolymers of the living system. They have significant importance as chemotherapeutic agents in diverse clinical conditions.

Synthesis Analysis

Benzimidazole derivatives are typically synthesized by the condensation of benzene rings possessed nitrogen-containing functional groups at ortho position with various reagents. Another method involves the condensation of a 1,2-diketone or α-aminoketone with trifluoroacetaldehyde hemiacetal.

Molecular Structure Analysis

The structure of benzimidazole consists of a benzene ring fused with a five-membered imidazole ring. The benzimidazole structure is regarded as a “privileged structure” in heterocyclic chemistry due to its association with a wide range of biological activities.

Chemical Reactions Analysis

Benzimidazole derivatives have been synthesized in plenty and screened for their various biological activities. They possess broad-spectrum pharmacological properties ranging from common antibacterial effects to the world’s most virulent diseases.

Physical And Chemical Properties Analysis

The physical and chemical properties of benzimidazole derivatives can vary widely depending on the specific substitutions on the benzimidazole ring. For example, 2-chloro-6-(trifluoromethyl)-1H-benzimidazole has a molecular formula of C8H3ClF3N2.

Mechanism of Action

The mechanism of action of benzimidazole derivatives is often related to their structural similarity to naturally occurring nucleotides, allowing them to interact easily with the biopolymers of the living system.

Safety and Hazards

Benzimidazole derivatives can have varying safety profiles depending on their specific substitutions. For example, some benzimidazole derivatives may have potential hazards such as being irritants or having toxicity if ingested.